Cas no 113162-37-1 (Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate)
113162-37-1 structure
Product Name:Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate
CAS No:113162-37-1
MF:C11H10FNO2
MW:207.201006412506
CID:1084720
PubChem ID:14064734
Update Time:2025-04-20
Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate
- methyl 4-fluoro-1-methyl-indole-2-carboxylate
- HGENOFBYIMTRRM-UHFFFAOYSA-N
- 113162-37-1
- SCHEMBL2326493
-
- Inchi: 1S/C11H10FNO2/c1-13-9-5-3-4-8(12)7(9)6-10(13)11(14)15-2/h3-6H,1-2H3
- InChI Key: HGENOFBYIMTRRM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C=C(C(=O)OC)N2C
Computed Properties
- Exact Mass: 207.06955672g/mol
- Monoisotopic Mass: 207.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 31.2Ų
Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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